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Compound of Interest

Methyl 2,6-difluoropyridine-3-
Compound Name:
carboxylate

Cat. No.: B040223

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and spectral data of Methyl 2,6-difluoropyridine-3-carboxylate, a fluorinated pyridine
derivative of significant interest in medicinal chemistry and drug discovery.

Core Chemical Properties

Methyl 2,6-difluoropyridine-3-carboxylate, also known as Methyl 2,6-difluoronicotinate, is a
halogenated heterocyclic compound. The presence of two fluorine atoms on the pyridine ring
significantly influences its electronic properties, reactivity, and potential biological activity.

Quantitative Data Summary
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Property Value Source

Molecular Formula C7HsF2NO2 Biosynth[1], PubChemlLite[2]

Molecular Weight 173.12 g/mol Biosynth[1]

CAS Number 117671-02-0 Biosynth[1], ChemicalBook[3]

Melting Point 21°C Biosynth[1]

Appearance White to light yellow powder or  Chem-Impex (for a related
crystal compound)[4]

Storage Temperature 2°C-8°C Biosynth[1], ChemicalBook[3]

Spectroscopic Data

Detailed experimental spectral data for Methyl 2,6-difluoropyridine-3-carboxylate is not

readily available in public databases. However, predicted data and data from analogous

compounds can provide valuable insights.

Mass Spectrometry

Predicted collision cross-section (CCS) values for various adducts of Methyl 2,6-

difluoropyridine-3-carboxylate have been calculated, which can aid in its identification in

mass spectrometry-based assays.[2]

Predicted Collision Cross Section (CCS) Data[2]

Adduct m/z Predicted CCS (A3
[M+H]* 174.03612 128.5
[M+Na]* 196.01806 138.9
[M-H]~ 172.02156 129.0
[M+NHa]* 191.06266 147.9
[M+K]* 211.99200 137.4
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Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy

While specific spectra for the target molecule are not available, the spectra of the parent
heterocycle, 2,6-difluoropyridine, can serve as a reference for the pyridine ring signals.

e 1H NMR of 2,6-difluoropyridine: The proton NMR spectrum of 2,6-difluoropyridine would
show signals corresponding to the protons on the pyridine ring, with chemical shifts and
coupling constants influenced by the two fluorine atoms.[3][5]

e 13C NMR of 2,6-difluoropyridine: The carbon NMR spectrum would reveal the chemical shifts
of the carbon atoms in the pyridine ring, with the carbons bonded to fluorine exhibiting
characteristic splitting patterns.

IR of 2,6-difluoropyridine: The infrared spectrum would display characteristic absorption
bands for the C-F bonds and the pyridine ring vibrations.

Synthesis and Reactivity
Experimental Protocol: A Likely Synthesis Route

A specific, detailed experimental protocol for the synthesis of Methyl 2,6-difluoropyridine-3-
carboxylate is not widely published. However, a plausible route can be adapted from the
synthesis of structurally similar compounds, such as the esterification of the corresponding
carboxylic acid.

Protocol: Fischer Esterification of 2,6-difluoronicotinic acid
This protocol is a generalized procedure based on the Fischer esterification of carboxylic acids.

Materials and Reagents:

2,6-difluoronicotinic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)
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e Anhydrous sodium sulfate

¢ Organic solvent (e.g., ethyl acetate)

Procedure:

 In a round-bottom flask, dissolve 2,6-difluoronicotinic acid in an excess of anhydrous
methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

» Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

o Neutralize the excess acid by slowly adding a saturated aqueous solution of sodium
bicarbonate until effervescence ceases.

o Extract the product into an organic solvent such as ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

» Remove the solvent under reduced pressure to obtain the crude Methyl 2,6-
difluoropyridine-3-carboxylate.

o Purify the crude product by column chromatography or recrystallization if necessary.

Logical Workflow for Synthesis
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Caption: A logical workflow for the synthesis of Methyl 2,6-difluoropyridine-3-carboxylate via
Fischer esterification.

Reactivity and Potential Applications

The electron-withdrawing nature of the two fluorine atoms and the carboxylate group makes
the pyridine ring of Methyl 2,6-difluoropyridine-3-carboxylate susceptible to nucleophilic
aromatic substitution (SNAr) reactions. The fluorine atoms can act as leaving groups, allowing
for the introduction of various nucleophiles at the 2- and 6-positions. This reactivity makes it a
valuable building block for the synthesis of more complex substituted pyridines.

Fluorinated pyridines are a prominent class of compounds in drug discovery. The incorporation
of fluorine can enhance metabolic stability, binding affinity, and bioavailability of drug
candidates.[6] While specific biological activities for Methyl 2,6-difluoropyridine-3-
carboxylate are not extensively documented, it is described as a regioselective dopamine
receptor antagonist.[1]

Safety and Handling

Safety data for Methyl 2,6-difluoropyridine-3-carboxylate is limited. However, data for the
related compound, 2,6-difluoropyridine, indicates that it is a flammable liquid and may cause
skin, eye, and respiratory irritation.[7] Standard laboratory safety precautions should be taken
when handling this class of compounds.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b040223?utm_src=pdf-body-img
https://www.benchchem.com/product/b040223?utm_src=pdf-body
https://www.benchchem.com/product/b040223?utm_src=pdf-body
https://patents.google.com/patent/US5204478A/en
https://www.benchchem.com/product/b040223?utm_src=pdf-body
https://www.benchchem.com/product/b040223?utm_src=pdf-body
https://www.biosynth.com/p/FM100742/117671-02-0-methyl-26-difluoronicotinate
https://www.benchchem.com/product/b040223?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/a75706
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Handling Precautions:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

First Aid Measures (based on 2,6-difluoropyridine):

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth. Do NOT induce vomiting.

Seek medical attention if any symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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